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Compound of Interest

Compound Name:

1-Bromo-6-

(trimethylammonium)hexyl

Bromide

Cat. No.: B018765 Get Quote

In-Depth Technical Guide: 1-Bromo-6-
(trimethylammonium)hexyl Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-6-
(trimethylammonium)hexyl Bromide, a quaternary ammonium compound with diverse

applications in scientific research and materials science. This document details its chemical

and physical properties, synthesis methodologies, and key applications, presenting quantitative

data in structured tables and outlining experimental protocols.

Core Compound Identification and Properties
1-Bromo-6-(trimethylammonium)hexyl Bromide is a bifunctional molecule featuring a

cationic trimethylammonium head group and a reactive bromoalkyl chain.[1] This structure

imparts properties of both a cationic surfactant and a reactive alkylating agent.

Table 1: Chemical and Physical Properties
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Property Value Reference

CAS Number 32765-81-4 [2]

Molecular Formula C₉H₂₁Br₂N [2]

Molecular Weight 303.08 g/mol [2]

IUPAC Name

6-

bromohexyl(trimethyl)azanium;

bromide

Synonyms

(6-

Bromohexyl)trimethylammoniu

m Bromide, 6-Bromo-N,N,N-

trimethyl-1-hexanaminium

Bromide

Appearance
White to off-white solid or light

brown oil

Melting Point 98-100 °C

| Solubility | Soluble in methanol and water | |

Synthesis Methodologies
The primary route for synthesizing 1-Bromo-6-(trimethylammonium)hexyl Bromide is

through the alkylation of trimethylamine with 1,6-dibromohexane, a classic Sₙ2 reaction known

as the Menshutkin reaction. A key challenge in this synthesis is preventing the di-alkylation of

trimethylamine.[1] To minimize this, a precise 1:1 molar ratio of the reactants is often employed.

[1]

Experimental Protocol: Conventional Synthesis
This protocol describes a representative method for the synthesis of 1-Bromo-6-
(trimethylammonium)hexyl Bromide.

Materials:
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1,6-dibromohexane

Trimethylamine (30% wt in water)

Ethanol

Acetonitrile

Round-bottom flask with reflux condenser

Magnetic stirrer with heating

Rotary evaporator

Filtration apparatus

Procedure:

Dissolve 1,6-dibromohexane (e.g., 100 mmol) in ethanol in a round-bottom flask.

Add aqueous trimethylamine (e.g., 120 mmol, 1.2 equivalents) to the solution.

Heat the reaction mixture to reflux (approximately 40-60°C) with constant stirring.

Maintain the reflux for 24-48 hours, monitoring the reaction progress by a suitable method

(e.g., TLC).

After completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product is then purified by recrystallization from a suitable solvent such as

acetonitrile to yield the final product as a white solid.

Filter the crystals, wash with a small amount of cold solvent, and dry under vacuum.

Table 2: Comparative Analysis of Synthesis Conditions
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Parameter Conventional Method Optimized Protocol

Reaction Time 48 h 24 h

Yield 58% 73%

Purity (HPLC) 92% 98%

| Byproduct Formation | 8% | 2% |

A microwave-assisted synthesis can significantly accelerate this process, achieving high

conversion in a much shorter time frame.
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Workflow for Conventional Synthesis

Reactants Preparation

Reaction

Work-up & Purification

Final Product

1,6-Dibromohexane

Dissolve & Mix

Trimethylamine (aq) Ethanol (Solvent)

Reflux (40-60°C, 24-48h)

Cool to RT

Solvent Evaporation

Recrystallize (Acetonitrile)

Filter & Dry

1-Bromo-6-(trimethylammonium)hexyl Bromide

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b018765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the conventional synthesis of 1-Bromo-6-(trimethylammonium)hexyl
Bromide.

Key Applications in Research and Development
This compound's unique bifunctional nature makes it a versatile tool in various scientific

domains.

Materials Science
Template for Mesoporous Silica Nanoparticles: Its amphiphilic character allows it to act as a

structure-directing agent in the synthesis of mesoporous materials like MCM-41. It forms

micelles in solution, around which silica precursors hydrolyze and condense to form a

structured porous network.

Synthesis of Functional Polymers: It serves as a precursor for creating cationic conjugated

polymers, which are investigated for their applications in light-emitting diodes (LEDs) and

organic photovoltaics.

Surface Modification of Catalysts: 1-Bromo-6-(trimethylammonium)hexyl Bromide can be

used to modify the surface of nanostructured catalysts. This modification can enhance

catalytic activity, selectivity, and stability.

Table 3: Performance of Modified Catalysts

Parameter Value

Increase in Catalytic Activity 2- to 5-fold

| Activity Maintenance after 50-300 Cycles | 75-90% |

Biological and Chemical Applications
Antimicrobial Agent: As a quaternary ammonium compound, it exhibits antimicrobial

properties. The cationic headgroup interacts electrostatically with the negatively charged

components of microbial cell surfaces, leading to membrane disruption and loss of cell

integrity.[1]
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Phase-Transfer Catalyst: The presence of both a hydrophilic cationic head and a lipophilic

alkyl chain allows it to facilitate reactions between reactants in immiscible phases.

Sequestrant: It can bind to metal ions, making it useful for removing impurities from solutions

in biochemical applications.

Note on Signaling Pathways: Despite its biological activity as an antimicrobial agent, extensive

searches of scientific literature did not yield any information on the interaction of 1-Bromo-6-
(trimethylammonium)hexyl Bromide with specific cellular signaling pathways. Its primary

mechanism of action is understood to be the physical disruption of the cell membrane.

Experimental Protocol: Antimicrobial Susceptibility
Testing (Representative)
This protocol provides a general workflow for assessing the antimicrobial activity of the

compound using the broth microdilution method to determine the Minimum Inhibitory

Concentration (MIC).

Materials:

1-Bromo-6-(trimethylammonium)hexyl Bromide

Bacterial strains (e.g., E. coli, S. aureus)

Sterile Mueller-Hinton Broth (MHB)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Prepare Stock Solution: Prepare a stock solution of 1-Bromo-6-(trimethylammonium)hexyl
Bromide in a suitable solvent (e.g., sterile deionized water or DMSO) at a high

concentration.
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Prepare Bacterial Inoculum: Culture the test bacteria overnight. Adjust the turbidity of the

bacterial suspension to match the 0.5 McFarland standard, which corresponds to

approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension in MHB to achieve the final desired

inoculum concentration in the wells (e.g., 5 x 10⁵ CFU/mL).

Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound's stock

solution with MHB to achieve a range of concentrations.

Inoculation: Add the prepared bacterial inoculum to each well containing the diluted

compound. Include a positive control (bacteria in MHB without the compound) and a

negative control (MHB without bacteria).

Incubation: Incubate the plate at 37°C for 18-24 hours.

Determine MIC: The MIC is the lowest concentration of the compound at which there is no

visible growth of bacteria (no turbidity). This can be assessed visually or by measuring the

optical density at 600 nm using a plate reader.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Antimicrobial Susceptibility Testing (Broth Microdilution)
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC).
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Conclusion
1-Bromo-6-(trimethylammonium)hexyl Bromide is a valuable chemical tool with a range of

applications stemming from its bifunctional nature. Its utility in materials science, particularly in

the synthesis of structured nanomaterials and functional polymers, is well-documented. While it

possesses antimicrobial properties, its mechanism of action appears to be direct membrane

disruption rather than interference with specific signaling pathways. The synthesis protocols are

established, offering researchers reliable methods for its preparation. This guide provides a

foundational understanding for professionals utilizing or considering this compound in their

research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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